molecular formula C8H2F5NO5 B8667022 3-(Difluoromethoxy)-2,4,5-trifluoro-6-nitrobenzoic acid CAS No. 128426-70-0

3-(Difluoromethoxy)-2,4,5-trifluoro-6-nitrobenzoic acid

Cat. No.: B8667022
CAS No.: 128426-70-0
M. Wt: 287.10 g/mol
InChI Key: LLEOOHINZYZBQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Difluoromethoxy)-2,4,5-trifluoro-6-nitrobenzoic acid is a useful research compound. Its molecular formula is C8H2F5NO5 and its molecular weight is 287.10 g/mol. The purity is usually 95%.
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Properties

CAS No.

128426-70-0

Molecular Formula

C8H2F5NO5

Molecular Weight

287.10 g/mol

IUPAC Name

3-(difluoromethoxy)-2,4,5-trifluoro-6-nitrobenzoic acid

InChI

InChI=1S/C8H2F5NO5/c9-2-1(7(15)16)5(14(17)18)3(10)4(11)6(2)19-8(12)13/h8H,(H,15,16)

InChI Key

LLEOOHINZYZBQQ-UHFFFAOYSA-N

Canonical SMILES

C1(=C(C(=C(C(=C1F)OC(F)F)F)F)[N+](=O)[O-])C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

20 ml of concentrated aqueous nitric acid (d=1.42) were added dropwise, whilst stirring and cooling with water, to a solution of 15.0 g (0.062 moles) of 3-difluoromethoxy-2,4,5-trifluorobenzoic acid [(XXV), X=X'=F] (prepared as described in Preparation 1, 2 or 3) in 40 ml of concentrated aqueous sulfuric acid, and the mixture was stirred at 60° C. for 7 hours. At the end of this time, it was allowed to stand to cool to room temperature, and then the reaction mixture was poured into ice-water, and extracted with diethyl ether. The extract was washed with a saturated aqueous solution of sodium chloride and dried over anhydrous sodium sulfate; the solvent was then removed by evaporation under reduced pressure, to give 16.6 g of 3-difluoromethoxy-2,4,5-trifluoro-6-nitrobenzoic acid as a yellow powder, melting at 77°-80° C.
Quantity
20 mL
Type
reactant
Reaction Step One
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reactant
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15 g
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reactant
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[Compound]
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( XXV )
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reactant
Reaction Step Two
[Compound]
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ice water
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reactant
Reaction Step Three
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40 mL
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solvent
Reaction Step Four

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